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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

For Immediate Reference: 2-Bromo-3,5-dinitroaniline is classified as a hazardous substance

and requires specialized disposal procedures. Under no circumstances should this chemical be

disposed of through standard waste or sewer systems. Discharge into the environment must be

strictly avoided.[1] This guide provides essential information for the safe handling and disposal

of 2-Bromo-3,5-dinitroaniline in a laboratory setting.

Hazard and Regulatory Information
2-Bromo-3,5-dinitroaniline and related dinitroaniline compounds are categorized as

hazardous due to their toxicity.[2] It is imperative to consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3][4]

The following table summarizes the key hazard classifications for dinitroanilines, which should

be considered during transport and disposal.

Hazard
Classification

Description UN Number ADR Class Packing Group

Toxic

Substances

These materials

are known to be

toxic to humans

and the

environment.

1596 6.1 II

Data sourced from Safety Data Sheets for dinitroaniline compounds.[2]
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Pre-Disposal Handling and Storage
Proper handling and storage are critical to prevent contamination and ensure safety prior to

disposal.

Storage: Store waste 2-Bromo-3,5-dinitroaniline in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong acids, strong bases, and oxidizing agents.

[5] Keep containers tightly closed and clearly labeled as "Hazardous Waste: 2-Bromo-3,5-
dinitroaniline".[3][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., elbow-length PVC gloves), safety goggles, and a lab coat.[6] A full-

face shield may be necessary for larger quantities.[6]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, dampen the spilled material with water to prevent dusting.[6]

Carefully sweep or vacuum the material into a suitable, labeled container for disposal.[3]

[5][6] Ensure the vacuum cleaner is fitted with a HEPA filter.[6]

Decontaminate the area with soap and water.[7]

Major Spills:

Evacuate the area and restrict access.

Alert emergency responders and inform them of the location and nature of the hazard.[6]

Ensure the area is well-ventilated.
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Step-by-Step Disposal Procedure
The disposal of 2-Bromo-3,5-dinitroaniline must be handled as hazardous waste.

Collection:

Collect waste 2-Bromo-3,5-dinitroaniline, including any contaminated materials (e.g.,

paper towels, PPE), in a designated, closed, and properly labeled hazardous waste

container.[1][3]

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "2-Bromo-
3,5-dinitroaniline," and any other information required by your institution or local

regulations.

Contact Environmental Health and Safety (EHS):

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal. It is crucial to follow their specific

procedures.

Regulatory Consultation:

For specific recommendations, it may be necessary to contact your regional Department

of Environmental Protection (DEP) or the Environmental Protection Agency (EPA).[7]

Transportation:

Transportation of this waste must adhere to regulations for toxic substances, as indicated

by its hazard classification.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Bromo-3,5-
dinitroaniline.
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Caption: Disposal workflow for 2-Bromo-3,5-dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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